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Compound of Interest

Compound Name: 3-(Bromomethyl)benzoic acid

Cat. No.: B024203 Get Quote

An In-depth Technical Guide to 3-(Bromomethyl)benzoic Acid

Introduction
3-(Bromomethyl)benzoic acid, also known as α-bromo-m-toluic acid or 3-carboxybenzyl

bromide, is a bifunctional organic compound with the chemical formula C₈H₇BrO₂.[1][2][3] It

serves as a versatile building block in organic synthesis, particularly in the fields of medicinal

chemistry, agrochemicals, and materials science.[1][4] The molecule's utility stems from its two

key functional groups: a carboxylic acid on the benzene ring and a reactive bromomethyl

group.[1][4] This guide provides a comprehensive overview of the key features, properties,

synthesis, and applications of 3-(Bromomethyl)benzoic acid for researchers, scientists, and

drug development professionals.

Molecular Properties and Structure
3-(Bromomethyl)benzoic acid is an off-white to white crystalline solid.[1] Its structure consists

of a benzoic acid core with a bromomethyl substituent at the meta-position. This arrangement

provides two distinct reactive sites, allowing for a range of chemical transformations. The

bromomethyl group is an excellent electrophile for nucleophilic substitution reactions, while the

carboxylic acid group can undergo esterification, amidation, or other reactions typical of

carboxylic acids.[1][5]
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The key quantitative properties of 3-(Bromomethyl)benzoic acid are summarized in the table

below for easy reference.

Property Value Reference(s)

CAS Number 6515-58-8 [1][6]

Molecular Formula C₈H₇BrO₂ [1][2]

Molecular Weight 215.04 g/mol [1][2]

Appearance
Off-white to white crystalline

solid
[1]

Melting Point 151–152 °C [1][4]

Boiling Point
Approximately 338 °C

(Predicted)
[1][7]

Density
Approximately 1.635 g/cm³

(Predicted)
[1][7]

Solubility
Soluble in Dimethyl sulfoxide

(DMSO), Methanol
[1][7]

Purity ≥98% (Typical) [1]

Synthesis of 3-(Bromomethyl)benzoic Acid
The most common laboratory-scale synthesis of 3-(Bromomethyl)benzoic acid involves the

radical bromination of the methyl group of m-toluic acid. This reaction is typically initiated by a

radical initiator and uses a brominating agent such as N-bromosuccinimide (NBS).

Experimental Protocol: Radical Bromination of m-Toluic
Acid
This protocol describes the synthesis of 3-(Bromomethyl)benzoic acid from m-toluic acid

using N-bromosuccinimide (NBS) and a radical initiator.

Materials:
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m-Toluic acid

N-bromosuccinimide (NBS)

2,2'-Azo-bis-(2-methylpropionitrile) (AIBN) or tert-butyl peroxybenzoate

Anhydrous carbon tetrachloride (CCl₄)

Water

Sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 10

g (73.4 mmol) of m-toluic acid in 75 ml of anhydrous carbon tetrachloride.[8]

To this solution, add 13.72 g (77.07 mmol) of N-bromosuccinimide and 0.2 g of 2,2'-azo-bis-

(2-methylpropionitrile).[8]

Heat the reaction mixture to reflux for approximately 20 minutes.[8] An alternative method

involves heating the mixture to reflux overnight with tert-butyl peroxybenzoate as the initiator.

[6][9]

After the reaction is complete (which can be monitored by TLC), cool the mixture and filter it

to remove the succinimide byproduct.[8]

Wash the organic filtrate with 15 ml of water.[8]

Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent in

vacuo.[8]

The crude product can be recrystallized from carbon tetrachloride to yield the purified 3-
(Bromomethyl)benzoic acid.[8]

A reported yield for this reaction is approximately 80.5%.[8] The structure of the product can be

confirmed by ¹H NMR spectroscopy, with expected signals around δ 7.93 (m, 2H), 7.43 (m,

2H), and 4.55 (s, 2H) in CDCl₃.[9]
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Synthesis Pathway
The following diagram illustrates the synthesis of 3-(Bromomethyl)benzoic acid from m-toluic

acid via radical bromination.

m-Toluic Acid

3-(Bromomethyl)benzoic Acid

CCl₄, Reflux

N-Bromosuccinimide (NBS) AIBN or
tert-butyl peroxybenzoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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